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Compound of Interest

Compound Name: Peniprequinolone

Cat. No.: B1258707

Peniprequinolone: A Fungal Quinolone Alkaloid

An In-depth Technical Guide on the Discovery, Isolation, and Characterization of a Bioactive
Fungal Metabolite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Peniprequinolone, a quinolone alkaloid with the chemical formula C22H25NO5, is a naturally
occurring secondary metabolite isolated from fungi of the Penicillium genus. First identified as a
nematicidal agent from Penicillium cf. simplicissimum, it has also been isolated from the
marine-derived fungus Penicillium janczewskii. This technical guide provides a comprehensive
overview of the discovery, isolation procedures, and structural elucidation of
Peniprequinolone, presenting key quantitative data in structured tables and detailed
experimental protocols. Visual diagrams generated using Graphviz illustrate the experimental
workflows, offering a clear and concise reference for researchers in natural product chemistry,
mycology, and drug discovery.

Discovery and Fungal Sources

Peniprequinolone was first reported as a new nematicidal alkaloid in 2000 by Arai and
colleagues from the fungus Penicillium cf. simplicissimum. Subsequently, in 2005, He and
coworkers isolated the same compound from a marine-derived strain of Penicillium janczewskii.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1258707?utm_src=pdf-interest
https://www.benchchem.com/product/b1258707?utm_src=pdf-body
https://www.benchchem.com/product/b1258707?utm_src=pdf-body
https://www.benchchem.com/product/b1258707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

These discoveries highlight the potential of Penicillium species, from both terrestrial and marine
environments, as a source of novel bioactive compounds.

Table 1: Fungal Sources of Peniprequinolone

Fungal Species Environment Reference

Penicillium cf. simplicissimum Terrestrial

Penicillium janczewskii Marine

Experimental Protocols

This section details the methodologies employed for the fermentation, extraction, isolation, and
structural characterization of Peniprequinolone.

Fungal Fermentation

Protocol based on Arai et al. (2000) for Penicillium cf. simplicissimum

e Culture Medium: 2% glucose, 0.5% peptone, 0.1% yeast extract, 0.1% KH2PO4, and 0.05%
MgS04-7H20 in distilled water.

o Fermentation: The fungus was cultured in 500-ml flasks, each containing 100 ml of the
medium. The flasks were incubated at 25°C for 14 days on a rotary shaker.

Protocol based on He et al. (2005) for Penicillium janczewskii
o Culture Medium: Malt extract (2%), glucose (2%), and peptone (0.1%) in artificial seawater.

o Fermentation: The fungus was grown in 1-L Erlenmeyer flasks, each containing 300 mL of
the medium. The cultures were incubated at 28°C for 14 days under static conditions.

Extraction and Isolation

The following workflow outlines the general procedure for extracting and isolating
Peniprequinolone from the fungal cultures.
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 To cite this document: BenchChem. [Peniprequinolone discovery and isolation from fungi].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258707#peniprequinolone-discovery-and-isolation-
from-fungi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1258707#peniprequinolone-discovery-and-isolation-from-fungi
https://www.benchchem.com/product/b1258707#peniprequinolone-discovery-and-isolation-from-fungi
https://www.benchchem.com/product/b1258707#peniprequinolone-discovery-and-isolation-from-fungi
https://www.benchchem.com/product/b1258707#peniprequinolone-discovery-and-isolation-from-fungi
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1258707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

